Cas no 98140-74-0 (4-Methyloxazole-5-acetic Acid)

• Product Name: 4-Methyloxazole-5-acetic Acid
• CAS No: 98140-74-0
• MF: C₆H₇NO₃
• MW: 141.1247
• CID: 4663175
• Update Time: 2025-05-19

4-Methyloxazole-5-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyloxazole-5-acetic Acid
• 5-Oxazoleacetic acid, 4-methyl-
• SY226061

• Inchi： 1S/C6H7NO3/c1-4-5(2-6(8)9)10-3-7-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： VIWXWDZRRIYDLM-UHFFFAOYSA-N
• SMILES： O1C([H])=NC(C([H])([H])[H])=C1C([H])([H])C(=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Topological Polar Surface Area: 63.3

Additional information on 4-Methyloxazole-5-acetic Acid

Recent Advances in the Study of 4-Methyloxazole-5-acetic Acid (CAS: 98140-74-0)

4-Methyloxazole-5-acetic Acid (CAS: 98140-74-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a building block for the synthesis of bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and structural modification of 4-Methyloxazole-5-acetic Acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects against bacterial enzymes involved in cell wall biosynthesis. The researchers utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with one derivative showing a 50% reduction in bacterial growth at micromolar concentrations.

In addition to its antimicrobial potential, 4-Methyloxazole-5-acetic Acid has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv (2024) reported that this compound can modulate the activity of key inflammatory cytokines, such as TNF-α and IL-6, in murine models of inflammation. The study employed high-throughput screening to evaluate the compound's effects on cytokine production, followed by mechanistic studies to elucidate its mode of action. These findings suggest that 4-Methyloxazole-5-acetic Acid could serve as a lead compound for the development of novel anti-inflammatory drugs.

Another noteworthy development is the application of 4-Methyloxazole-5-acetic Acid in the synthesis of hybrid molecules with dual therapeutic functions. A research group at the University of Cambridge (2023) successfully conjugated this compound with a known anticancer agent, resulting in a hybrid molecule that exhibited both antimicrobial and cytotoxic activities. The hybrid molecule was tested against a panel of cancer cell lines and bacterial strains, showing promising results in terms of selectivity and efficacy. This approach opens up new avenues for the design of multifunctional therapeutics.

Despite these advancements, challenges remain in the clinical translation of 4-Methyloxazole-5-acetic Acid-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this compound as a versatile scaffold for drug development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its interactions with biological targets in greater detail.

In conclusion, 4-Methyloxazole-5-acetic Acid (CAS: 98140-74-0) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers in the field of chemical biology and pharmaceutical sciences. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field.